Cas no 22404-19-9 (Benzenesulfonylfluoride,3-[[[3-[4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenoxy]propyl]amino]carbonyl]-)

• Product name: Benzenesulfonylfluoride,3-[[[3-[4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenoxy]propyl]amino]carbonyl]-
• CAS No: 22404-19-9
• MF: C₂₁H₁₉FN₆O₅S
• MW: 486.47616
• CID: 286809
• PubChem ID: 135483345

Benzenesulfonylfluoride,3-[[[3-[4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenoxy]propyl]amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylfluoride,3-[[[3-[4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenoxy]propyl]amino]carbonyl]-
• 3-[3-[4-(2-amino-6-oxo-3H-purin-9-yl)phenoxy]propylcarbamoyl]benzenesulfonyl fluoride
• AC1L7D68
• NSC210394
• NSC-210394
• 22404-19-9
• DTXSID30308920

• Inchi： InChI=1S/C21H19FN6O5S/c22-34(31,32)16-4-1-3-13(11-16)19(29)24-9-2-10-33-15-7-5-14(6-8-15)28-12-25-17-18(28)26-21(23)27-20(17)30/h1,3-8,11-12H,2,9-10H2,(H,24,29)(H3,23,26,27,30)
• InChI Key： VPCOQRAUIACJRN-UHFFFAOYSA-N
• SMILES： C(CNC(C1C=CC=C(S(F)(=O)=O)C=1)=O)COC1=CC=C(N2C=NC3C(N=C(NC2=3)N)=O)C=C1

Computed Properties

• Exact Mass: 486.11237
• Monoisotopic Mass: 486.11216706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 157.77
• LogP: 3.60100